Cas no 779315-67-2 (3-(6-Aminopyridin-3-yl)benzoic acid)

• Product Name: 3-(6-Aminopyridin-3-yl)benzoic acid
• CAS No: 779315-67-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 3038180
• Update Time: 2025-11-07

3-(6-Aminopyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Aminopyridin-3-yl)benzoic acid
• 3-(6-Amino-3-pyridinyl)benzoic acid
• BB 0223879

• Inchi： 1S/C12H10N2O2/c13-11-5-4-10(7-14-11)8-2-1-3-9(6-8)12(15)16/h1-7H,(H2,13,14)(H,15,16)
• InChI Key： RWSYZOSQBJSZNW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=NC(=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2

Additional information on 3-(6-Aminopyridin-3-yl)benzoic acid

Professional Introduction to 3-(6-Aminopyridin-3-yl)benzoic Acid (CAS No. 779315-67-2)

3-(6-Aminopyridin-3-yl)benzoic acid is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 779315-67-2, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The intricate molecular architecture of this compound, featuring a benzoic acid moiety linked to a 6-aminopyridine ring, positions it as a versatile intermediate in the synthesis of more complex molecules.

The benzoic acid component of 3-(6-Aminopyridin-3-yl)benzoic acid contributes to its acidic properties, making it a valuable reagent in organic synthesis and biochemical assays. Meanwhile, the aminopyridine moiety introduces basic characteristics and potential binding interactions with various biological targets. This dual functionality has sparked interest in exploring its utility as a pharmacophore in drug discovery initiatives.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 3-(6-Aminopyridin-3-yl)benzoic acid in developing novel therapeutic agents. The pyridine ring, a common structural motif in many bioactive molecules, is known for its ability to engage with biological systems through hydrogen bonding and other non-covalent interactions. This feature makes 3-(6-Aminopyridin-3-yl)benzoic acid a promising candidate for designing molecules that can modulate biological pathways effectively.

In particular, studies have demonstrated the compound's potential in inhibiting enzymes and receptors involved in inflammatory responses. The precise arrangement of atoms in its structure allows it to interact selectively with target proteins, thereby modulating their activity. Such interactions are critical for developing treatments for conditions like arthritis, where inflammation plays a central role.

Furthermore, the synthesis of derivatives of 3-(6-Aminopyridin-3-yl)benzoic acid has been explored as a means to enhance its pharmacological properties. By modifying the substituents on the benzoic acid or pyridine rings, researchers can fine-tune the compound's solubility, bioavailability, and metabolic stability. These modifications are essential for optimizing drug candidates for clinical use.

The role of computational chemistry in studying 3-(6-Aminopyridin-3-yl)benzoic acid cannot be overstated. Advanced computational methods allow researchers to predict how the compound will behave in different environments and how it will interact with biological targets. This predictive capability accelerates the drug discovery process by enabling virtual screening of potential candidates before experimental validation.

Experimental studies have also provided insights into the mechanistic aspects of 3-(6-Aminopyridin-3-yl)benzoic acid's interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and understand how it binds to biological targets. These structural insights are crucial for rational drug design and for improving the efficacy of therapeutic agents.

The potential applications of 3-(6-Aminopyridin-3-yl)benzoic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of organic electronics and sensors. The ability of this compound to undergo specific chemical reactions under controlled conditions opens up possibilities for creating novel materials with tailored functionalities.

Future research directions may focus on exploring the environmental impact of 3-(6-Aminopyridin-3-yl)benzoic acid and its derivatives. Understanding how these compounds degrade in natural systems and their potential effects on ecosystems is essential for ensuring their safe use in various applications. Sustainable chemistry principles will guide efforts to develop environmentally friendly synthetic routes and applications.

In conclusion, 3-(6-Aminopyridin-3-yl)benzoic acid (CAS No. 779315-67-2) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for developing new drugs and materials. As research continues to uncover more about its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.